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Compound of Interest

2-(Hydroxy-phenyl-methyl)-
Compound Name:
cyclohexanone

Cat. No.: B081217

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of 2-
(Hydroxy-phenyl-methyl)-cyclohexanone, a compound for which specific disposal
information is not readily available. The following procedures are based on best practices for
similar chemical structures and general laboratory safety protocols.

Disclaimer: A specific Safety Data Sheet (SDS) with complete disposal guidelines for 2-
(Hydroxy-phenyl-methyl)-cyclohexanone was not available. The following recommendations
are based on information for structurally related compounds, such as cyclohexanone, and
general principles of chemical waste management. It is imperative to consult with your
institution's Environmental Health and Safety (EHS) department for specific guidance and to
comply with all local, state, and federal regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn. Based on the available data for related compounds, 2-(Hydroxy-
phenyl-methyl)-cyclohexanone should be handled with care, assuming it may be flammable
and harmful.
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Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a
NIOSH-approved respirator may be necessary.

Step-by-Step Disposal Procedure

The primary method for the disposal of 2-(Hydroxy-phenyl-methyl)-cyclohexanone is
through an approved hazardous waste disposal facility. Do not dispose of this chemical down
the drain or in regular trash.

» Waste Identification and Segregation:

o Clearly label a dedicated, sealable waste container as "Hazardous Waste: 2-(Hydroxy-
phenyl-methyl)-cyclohexanone".

o Include the full chemical name and any known hazard pictograms (e.g., flammable,
irritant).

o Do not mix with other waste streams unless explicitly permitted by your EHS department.
Incompatible materials can lead to dangerous reactions. Strong oxidizing agents should
be kept separate.[1]

e Containerization:

o Use a chemically compatible and leak-proof container. Glass or polyethylene containers
are generally suitable.

o For solid waste (e.g., contaminated filter paper, weighing boats), double-bag the materials
before placing them in the designated solid waste container.
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o For liquid waste (e.g., solutions containing the compound), use a sealable liquid waste
container.

e Spill Management:

[¢]

In the event of a spill, evacuate non-essential personnel from the immediate area.
o Eliminate all sources of ignition.[1]

o For small liquid spills, absorb the material with an inert absorbent such as vermiculite, dry
sand, or earth.[2] Do not use combustible materials like paper towels as the primary
absorbent.

o Carefully sweep or scoop the absorbed material into the designated hazardous waste
container.

o Ventilate the area and wash the spill site after the cleanup is complete.[2]

o For larger spills, or if you are not trained to handle them, contact your institution's EHS or
emergency response team immediately.

o Storage Pending Disposal:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from heat, sparks, and open flames.[1]

o The storage area should be clearly marked as a hazardous waste accumulation point.
» Final Disposal:

o Arrange for the collection of the hazardous waste container by your institution's EHS
department or a licensed hazardous waste disposal contractor.

o Ensure all required paperwork is completed for the waste manifest.

Quantitative Data Summary
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Due to the lack of a specific SDS for 2-(Hydroxy-phenyl-methyl)-cyclohexanone, quantitative
data from a closely related compound, cyclohexanone, is provided for reference. These values
should be used as a conservative estimate of potential hazards.

Property Value Source
Molecular Formula C13H1602 [31[4]
Molecular Weight 204.26 g/mol [3114]
Boiling Point (Predicted) 355.6 £ 15.0 °C [3]
Melting Point 105-107 °C [3]
Density (Predicted) 1.137 + 0.06 g/cm3 [3]

pKa (Predicted) 13.57 £ 0.20 [3]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
(Hydroxy-phenyl-methyl)-cyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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